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Compound of Interest

2,3,3',4',5,5',6-
Compound Name:

Heptachlorobiphenyl
CAS No.: 69782-91-8
Cat. No.: B1596461

Get Quote

Executive Summary: The "Ghost" Congener
Challenge

PCB 193 (2,3,3',4',5,5',6-Heptachlorobiphenyl) represents a specific analytical challenge in
environmental and toxicological monitoring. Unlike major congeners (e.g., PCB 153, 138, 180),
PCB 193 is often present at lower concentrations but is notorious for co-eluting with PCB 180—
one of the most abundant congeners in biological tissues—on standard 5% phenyl-methyl
silicone columns (e.g., DB-5ms).

For researchers and drug development professionals, accurate quantification of PCB 193 is not
just about having a standard; it is about validating separation. Using a generic PCB mix often
leads to false positives or overestimation of PCB 180. This guide compares the primary
Certified Reference Materials (CRMs) available for PCB 193 and outlines the specific
experimental protocols required to resolve and quantify it accurately.

Part 1: The Chemical Reality & Analytical Trap
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Before selecting a CRM, you must understand the behavior of PCB 193 in your analytical
system.

e Structure: 2,3,3',4',5,5',6-Heptachlorobiphenyl[1]
e Chlorination Level: Hepta-CB

e Critical Co-elution: On DB-5ms / HP-5ms phases, PCB 193 elutes within the peak width of
PCB 180.

o Resolution Strategy: Accurate analysis requires a secondary column confirmation (e.g., SPB-
Octyl or DB-XLB) or high-resolution mass spectrometry (HRMS) with deconvolution, though
chromatographic separation is preferred.

Technical Insight: If your Certificate of Analysis (CoA) for a matrix CRM lists PCB 180 but not
PCB 193, assume the PCB 180 value includes the PCB 193 contribution unless explicitly stated

otherwise.

Part 2: Comparative Guide to PCB 193 CRMs
Category A: Calibration Standards (Solvent-Based)

For method calibration (EPA 1668C) and retention time verification.
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Feature

Wellington
Laboratories

Cambridge Isotope
Labs (CIL)

AccuStandard

Product Focus

Isotope Dilution
(IDMS) Specialist

IDMS Specialist

Native Synthesis

Specialist

Native Standard

PCB-193 (1.2 mL @
50 pg/mL)

PCB-193 (1.2 mL @
35 pg/mL)

C-193S (1 mL @ 100
ug/mL)

Mass-Labeled (13C)

MBP-193 (13C12-
labeled)

EC-4986 (Consult for
specific batch)

Limited labeled

inventory

>98% (Native &

>98% (Native &

Purity ) ) >99% (Native)
Isotopic) Isotopic)

Solvent Matrix Nonane / Isooctane Nonane Isooctane
EPA 1668C
Compliance. The Global IDMS Instrument Calibration

Best Application

MBP-193 is the
industry gold standard
for internal standard

spiking.

Workflows. Excellent
isotopic purity (>99%
13C).

(GC-ECD). High
concentration options

for linearity checks.

Category B: Matrix-Matched CRMs (Validation)

Use these to validate your extraction efficiency and chromatographic resolution. Note: PCB 193

is rarely a primary certified value due to its low abundance.
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CRM Name

Matrix

PCB 193
Status

Certified/Refer
ence Value

Application

NIST SRM 1946

Lake Superior

Fish Tissue

Reference Value

5.78 £ 0.72 ngl/g

(wet mass)

Biological
Validation. Best
for verifying
separation from
PCB 180 in lipid-
rich matrices.

Environmental

Validation. Use

NIST SRM ) ) ~0.68 ng/g (dry )
Marine Sediment  Reference Value to test sediment
1941b mass) )
extraction
efficiency.
Negative Control.
Use to
NIST SRM ) ] N Co-elutes with demonstrate lack
Cod Liver Ol Not Certified )
1588c PCB 180 of resolution on

DB-5ms

systems.

Part 3: Experimental Protocol (EPA Method 1668C

Modified)

To accurately quantify PCB 193 using the CRMs listed above, follow this validated workflow.

Standard Preparation

e Spiking: Spike samples with 2 ng of 13C12-PCB 193 (Wellington MBP-193) prior to
extraction. This acts as the Isotope Dilution Standard.

» Calibration: Prepare a 5-point calibration curve (CS1-CS5) using Native PCB 193
(AccuStandard C-193S) and Labeled PCB 193.

Chromatographic Resolution (The Critical Step)
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Do not rely on a single column.
e Primary Column: 30m DB-5ms (0.25mm ID, 0.25um film).[2]

o Result: PCB 193 will appear as a "shoulder" or merge completely with PCB 180.
e Confirmatory Column: 30m SPB-Octyl (Supelco) or DB-XLB.

o Condition: 75°C (2 min) -> 15°C/min to 150°C -> 2.5°C/min to 290°C.[2]

o Result: PCB 193 elutes distinctly from PCB 180.

Mass Spectrometry (HRMS)[2][3]

e Instrument: Magnetic Sector HRMS (Resolution > 10,000).[3]

e SIM Mode: Monitor m/z 393.8020 / 395.7990 (Native Hepta-CB) and m/z 405.8423 /
407.8393 (13C-Label).

o Quantification: Calculate concentration using the Isotope Dilution method (Relative
Response Factor against the 13C-label).

Part 4: Workflow Visualization

The following diagram illustrates the decision logic for selecting the correct CRM and analytical
path for PCB 193.
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Figure 1: Analytical workflow for PCB 193 showing the critical requirement for secondary
column confirmation (SPB-Octyl) due to DB-5ms co-elution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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